Cas no 1248603-44-2 (3-(2-Methoxyethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid
• CAS No: 1248603-44-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 4787536
• Update Time: 2026-02-27

3-(2-Methoxyethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid
• 3-(2-Methoxyethoxy)picolinic acid
• 3-(2-Methoxyethoxy)pyridine-2-carboxylicacid
• 3-(2-Methoxyethoxy)-pyridine-2-carboxylic acid

• Inchi： 1S/C9H11NO4/c1-13-5-6-14-7-3-2-4-10-8(7)9(11)12/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： PWLOFEDIFBTCBH-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1C(=O)O)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• XLogP3: 0.5
• Topological Polar Surface Area: 68.6

Additional information on 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid

3-(2-Methoxyethoxy)pyridine-2-carboxylic Acid (CAS No. 1248603-44-2): A Comprehensive Overview

3-(2-Methoxyethoxy)pyridine-2-carboxylic acid (CAS No. 1248603-44-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid consists of a pyridine ring substituted with a 2-methoxyethoxy group at the 3-position and a carboxylic acid group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research applications.

In recent years, the study of 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid has been enriched by advancements in synthetic methodologies and computational modeling. These advancements have facilitated a deeper understanding of its reactivity, stability, and biological activity. For instance, researchers have explored the use of this compound as a building block in the synthesis of more complex molecules, particularly those with potential therapeutic applications.

One notable area of research involves the investigation of 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid as a potential lead compound for the development of new drugs targeting neurological disorders. Studies have shown that this compound exhibits promising neuroprotective effects, which could be attributed to its ability to modulate specific neurotransmitter systems. For example, it has been reported to influence the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for maintaining proper brain function.

Beyond its potential in neurological applications, 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid have also been a subject of interest. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Additionally, its low toxicity and high selectivity towards specific targets enhance its safety profile, which is crucial for clinical applications.

In the context of drug discovery, 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid has been used as a scaffold for the design and synthesis of novel compounds with enhanced biological activities. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding affinities and interactions of these derivatives with their target proteins. These studies have provided valuable insights into the structure-activity relationships (SARs) of this class of compounds.

The synthetic accessibility of 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid has also contributed to its widespread use in academic and industrial research settings. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. For example, one common approach involves the reaction of 3-bromopyridine-2-carboxylic acid with 2-methoxyethylamine followed by deprotection steps to yield the desired product. These synthetic methods have facilitated large-scale production and enabled researchers to explore a wide range of derivatives.

In conclusion, 3-(2-Methoxyethoxy)pyridine-2-carboxylic acid (CAS No. 1248603-44-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological properties, and synthetic accessibility make it an attractive candidate for further investigation and development. As research in this field continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.